N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[[1-(thian-4-yl)piperidin-4-yl]methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H24F3N3OS/c19-18(20,21)16-2-1-14(12-22-16)17(25)23-11-13-3-7-24(8-4-13)15-5-9-26-10-6-15/h1-2,12-13,15H,3-11H2,(H,23,25)
• InChI Key: FEMCQRDIBHPWLC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CN=C(C=C2)C(F)(F)F)C3CCSCC3
• Molecular Formula: C18H24F3N3OS
• Molecular Weight: 387.5 g/mol

Description

N-((1-(tetrahydro-2H-thiopyran-4-yl)piperidin-4-yl)methyl)-6-(trifluoromethyl)nicotinamide is a useful research compound. Its molecular formula is C18H24F3N3OS and its molecular weight is 387.47. The purity is usually 95%.
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Scientific Research Applications

Plant Physiology and Metabolism

Nicotinamide metabolism in plants involves its conversion to nicotinic acid for pyridine nucleotide synthesis, with its derivatives forming trigonelline in various plant species. This process is crucial for plant development and stress responses. Trigonelline synthesis is higher in leaves than in roots, indicating organ-specific metabolism of nicotinamide derivatives (Matsui et al., 2007).

Human Health and Disease

Research has highlighted the role of Nicotinamide N-methyltransferase (NNMT) in metabolizing nicotinamide and related compounds, affecting various physiological and pathological processes. NNMT's activity varies among individuals, suggesting potential implications for drug toxicity and efficacy. NNMT overexpression has been associated with diseases such as cancers, obesity, and metabolic disorders, highlighting its significance in human health (Rini et al., 1990).

Chemical Synthesis and Biological Activity

In chemical synthesis, nicotinamide derivatives have been engineered for various biological activities, including as corrosion inhibitors and in the design of fungicidal agents. These derivatives exhibit significant potential in material science and agriculture, demonstrating the versatility of nicotinamide-based compounds in synthetic chemistry and their applications in developing new materials and agrochemicals (Jeeva et al., 2017).

Novel Therapeutic Agents

Nicotinamide derivatives have been explored as therapeutic agents, with research focusing on the development of inhibitors targeting NNMT for treating metabolic disorders. These inhibitors aim to modulate NNMT activity, offering a promising approach for addressing obesity, diabetes, and related metabolic diseases (Kannt et al., 2018).